Cas no 296245-48-2 (N-(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)methanesulfonamide)

• Product Name: N-(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)methanesulfonamide
• CAS No: 296245-48-2
• MF: C₁₂H₁₅N₃O₃S
• MW: 281.33080124855
• CID: 5309895
• Update Time: 2025-10-29

N-(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)methanesulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(1,5-dimethyl-3-oxo-2-phenylpyrazol-4-yl)methanesulfonamide
• N-(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)methanesulfonamide

• Inchi： 1S/C12H15N3O3S/c1-9-11(13-19(3,17)18)12(16)15(14(9)2)10-7-5-4-6-8-10/h4-8,13H,1-3H3
• InChI Key： BDOBGHXBYQIIGP-UHFFFAOYSA-N
• SMILES： CS(NC1=C(C)N(C)N(C2=CC=CC=C2)C1=O)(=O)=O

Additional information on N-(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)methanesulfonamide

Comprehensive Overview of N-(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)methanesulfonamide (CAS No. 296245-48-2)

N-(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)methanesulfonamide, with the CAS number 296245-48-2, is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound belongs to the class of sulfonamide derivatives, which are widely recognized for their diverse biological activities. The unique structural features of this molecule, including the pyrazolone core and methanesulfonamide moiety, make it a subject of interest for researchers exploring novel therapeutic agents and chemical intermediates.

In recent years, the demand for sulfonamide-based compounds has surged due to their applications in drug discovery and development. The CAS 296245-48-2 compound, in particular, has been studied for its potential role in modulating enzymatic activity and interacting with biological targets. Researchers are increasingly focusing on its structure-activity relationship (SAR) to optimize its efficacy and selectivity. This aligns with the growing trend in precision medicine and targeted therapy, where compounds like N-(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)methanesulfonamide play a pivotal role.

The synthesis of CAS 296245-48-2 involves multi-step organic reactions, often starting with the condensation of 1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazole-4-carboxylic acid with methanesulfonamide. This process highlights the importance of green chemistry principles, as researchers seek to minimize waste and improve yield. The compound's physicochemical properties, such as solubility and stability, are critical for its formulation in potential pharmaceutical applications. These aspects are frequently searched by professionals in the field, reflecting the compound's relevance in modern drug design.

Another area of interest is the compound's potential as a bioactive scaffold. Studies have explored its interactions with proteins and enzymes, particularly in the context of inflammatory pathways and metabolic regulation. This ties into broader discussions about personalized healthcare and the need for compounds with high specificity. The pyrazolone ring system, a key feature of this molecule, is known for its versatility in medicinal chemistry, further enhancing the compound's appeal.

From an industrial perspective, N-(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)methanesulfonamide is also valued as a chemical intermediate. Its applications extend to the synthesis of more complex molecules, including those used in agrochemicals and material science. The compound's stability under various conditions makes it a reliable building block in multi-step synthetic routes. This versatility is a key reason why it remains a topic of discussion in chemical forums and research publications.

In conclusion, CAS 296245-48-2 represents a fascinating example of how sulfonamide chemistry continues to evolve. Its potential in drug development, coupled with its utility as a synthetic intermediate, ensures its place in ongoing scientific discourse. As research progresses, this compound may unlock new possibilities in therapeutic innovation and industrial applications, making it a noteworthy subject for both academia and industry professionals.